Cas no 887978-87-2 (8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine)

• Product Name: 8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine
• CAS No: 887978-87-2
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• MDL: MFCD06410583
• CID: 1056779
• Update Time: 2025-05-21

8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• (8-(m-Tolyl)-1,4-dioxaspiro[4.5]decan-8-yl)methanamine
• 1-[8-(3-Methylphenyl)-1,4-dioxaspiro[4.5]dec-8-yl]methanamine
• [8-(3-Methylphenyl)-1,4-dioxaspiro[4.5]dec-8-yl]methylamine
• 8-(3-METHYLPHENYL)-1,4-DIOXASPIRO[4.5]DECANE-8-METHANAMINE
• 4876AJ
• AB24663
• SY015788
• AX8280796
• 1-[8-(3-Methylphenyl)-1,4-dioxaspiro[4.5]decan-8-yl]methanamine
• 8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine

• MDL： MFCD06410583
• Inchi： 1S/C16H23NO2/c1-13-3-2-4-14(11-13)15(12-17)5-7-16(8-6-15)18-9-10-19-16/h2-4,11H,5-10,12,17H2,1H3
• InChI Key： BKEURERNTRHFIB-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C1C=CC=C(C)C=1)(CN)CC2

Computed Properties

• Exact Mass: 261.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Topological Polar Surface Area: 44.5

Experimental Properties

• PSA: 44.48000
• LogP: 3.20890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine

Comprehensive Overview of 8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine (CAS No. 887978-87-2)

The compound 8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine (CAS No. 887978-87-2) is a specialized organic molecule with a unique spirocyclic structure, combining a 1,4-dioxaspiro[4.5]decane core with a 3-methylphenyl substituent. This structural complexity makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its spirocyclic amine functionality is particularly noteworthy, as it often contributes to enhanced stability and bioavailability in drug design. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, given its structural resemblance to bioactive amines.

In recent years, the demand for spirocyclic compounds like 8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine has surged due to their versatility in medicinal chemistry. A common query among scientists is how its lipophilicity and steric hindrance affect its pharmacokinetic properties. Studies suggest that the 1,4-dioxaspiro ring system may improve metabolic stability, a hot topic in drug discovery forums. Additionally, the 3-methylphenyl group could influence binding affinity to target proteins, a hypothesis supported by computational modeling trends in AI-driven drug design.

The synthesis of CAS No. 887978-87-2 typically involves multi-step organic reactions, including Grignard additions and reductive amination, as discussed in recent patent literature. Its amine-protecting group characteristics are also under investigation for applications in peptide synthesis, aligning with the growing interest in bioconjugation techniques. Notably, the compound's chiral centers raise questions about enantioselective synthesis methods—a frequent search term in asymmetric catalysis databases.

From an industrial perspective, 8-(3-Methylphenyl)-1,4-dioxaspiro4.5dec-8-ylmethylamine has garnered attention for its potential in advanced material applications. Its rigid spirostructure could contribute to high-performance polymers, a trending topic in sustainable materials research. Environmental scientists are also examining its biodegradation pathways, reflecting the broader focus on green chemistry principles.

Analytical challenges surrounding this compound include its HPLC purification and mass spectrometry characterization, frequently searched topics in analytical chemistry communities. Recent advancements in high-resolution NMR have improved structural confirmation protocols for such complex heterocycles. Furthermore, its storage stability under varying conditions is a practical concern often raised in chemical handling discussions.

In conclusion, 887978-87-2 represents a compelling case study at the intersection of structural complexity and functional adaptability. Its exploration continues to yield insights relevant to fragment-based drug discovery, molecular engineering, and catalysis innovation—domains dominating contemporary scientific discourse. As research progresses, this compound may unlock new possibilities in targeted therapeutics and smart material design.